Cas no 62187-14-8 (Butanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester)

• Product Name: Butanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester
• CAS No: 62187-14-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 455129
• PubChem ID: 22708298
• Update Time: 2025-04-19

Butanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester
• ethyl 2-(4-formylphenoxy)-2-methylbutanoate
• FYGYQMQETUSMFV-UHFFFAOYSA-N
• 62187-14-8
• DTXSID80627638
• SCHEMBL6780080
• ethyl 2-(4-formylphenoxy)-2-methyl-2-ethylacetate

• Inchi： 1S/C14H18O4/c1-4-14(3,13(16)17-5-2)18-12-8-6-11(10-15)7-9-12/h6-10H,4-5H2,1-3H3
• InChI Key： FYGYQMQETUSMFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(C(=O)OCC)(C)CC

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6